Cas no 25330-18-1 (Pyxinol)

• Product Name: Pyxinol
• CAS No: 25330-18-1
• MF: C₃₀H₅₂O₄
• MW: 476.731490135193
• CID: 271437
• Update Time: 2023-08-02

Pyxinol Chemical and Physical Properties

Names and Identifiers

• Dammarane-3,12,25-triol,20,24-epoxy-, (3b,12b,20R,24S)-
• Dammarane-3b,12b,25-triol, 20,24-epoxy-, (20R,24S)- (8CI)
• Pyxinol

• Inchi： 1S/C30H52O4/c1-25(2)20-10-15-28(6)21(27(20,5)13-11-22(25)32)17-19(31)24-18(9-14-29(24,28)7)30(8)16-12-23(34-30)26(3,4)33/h18-24,31-33H,9-17H2,1-8H3/t18-,19+,20-,21+,22-,23+,24-,27-,28+,29+,30-/m0/s1
• InChI Key： DOAJFZJEGHSYOI-LEJKDQSTSA-N
• SMILES： O[C@@H]1C[C@@H]2[C@@]3(C)CC[C@@H](C(C)(C)[C@@H]3CC[C@@]2(C)[C@]2(C)CC[C@H]([C@]3(C)CC[C@H](C(C)(C)O)O3)[C@H]21)O

Computed Properties

• Exact Mass: 476.387
• Monoisotopic Mass: 476.387
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 2
• Complexity: 823
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.9